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Introduction: The Critical Role of Tranexamic Acid in
Hemostasis
Tranexamic acid (TXA) is a synthetic analog of the amino acid lysine that has become a

cornerstone in the management of bleeding across a spectrum of clinical scenarios, from major

surgical interventions to trauma and dermatological procedures.[1][2][3] Its primary mechanism

of action is the inhibition of fibrinolysis, the enzymatic process of breaking down fibrin clots.[1]

[2][4] By competitively blocking the lysine-binding sites on plasminogen, TXA prevents its

conversion to plasmin, the key enzyme responsible for fibrin degradation.[1][4][5] This action

stabilizes existing clots and effectively reduces bleeding.[1][2] While the systemic, intravenous

(IV) administration of TXA has been the traditional and well-established route, topical

application has emerged as a compelling alternative, prompting a critical evaluation of their

comparative performance.

This guide provides a comprehensive, data-driven comparison of topical and intravenous TXA,

designed to inform experimental design, clinical trial development, and the strategic application
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of this vital hemostatic agent.

Mechanism of Action: A Shared Pathway
Both topical and intravenous administration of tranexamic acid ultimately target the same

molecular pathway to exert their antifibrinolytic effects. The fundamental process involves the

inhibition of plasminogen activation and subsequent fibrinolysis.

Click to download full resolution via product page

Pharmacokinetics and Bioavailability: A Tale of Two
Routes
The most significant distinction between topical and intravenous TXA lies in their

pharmacokinetic profiles. Intravenous administration ensures 100% bioavailability, leading to

rapid and predictable systemic concentrations. Following a 1g IV bolus, peak serum

concentrations can reach approximately 66.1 µg/ml within minutes.[6] These systemic levels

are maintained above the therapeutic threshold required to inhibit fibrinolysis (around 10

µg/mL) for several hours.[5][6]

In contrast, topical application results in significantly lower systemic absorption.[7] Studies have

shown that topical administration leads to peak serum concentrations that are substantially

lower than those achieved with IV administration. For instance, after topical application in

abdominoplasty, peak serum concentrations were around 4.9-5.2 µg/ml, well below the levels

associated with systemic effects.[6] This localized action is a key advantage of topical TXA,

potentially mitigating the risks of systemic side effects.

Comparative Efficacy: A Field-Specific Analysis
The relative efficacy of topical versus intravenous TXA is highly dependent on the clinical

application.

Orthopedic Surgery
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In orthopedic procedures such as total knee arthroplasty (TKA) and total hip arthroplasty

(THA), both topical and intravenous TXA have demonstrated significant efficacy in reducing

blood loss and transfusion rates compared to placebo.[7][8][9] Several meta-analyses and

randomized controlled trials have directly compared the two routes. While some studies

suggest comparable efficacy in reducing blood loss and transfusion requirements, others have

found intravenous TXA to be slightly more effective in reducing calculated blood loss and drain

output.[10][11][12][13] However, these differences may not always be clinically significant.[12] A

key consideration is that topical application provides a high concentration of the drug directly at

the surgical site.[14]

Outcome

Measure

Topical TXA vs.

Placebo

Intravenous

TXA vs.

Placebo

Topical vs.

Intravenous

TXA

References

Total Blood Loss
Significantly

Reduced

Significantly

Reduced

Mixed results,

some studies

show no

significant

difference, others

favor IV.

[9][10][11][12]

[13]

Transfusion Rate
Significantly

Reduced

Significantly

Reduced

Generally no

significant

difference.

[7][10][12][13]

[15]

Hemoglobin

Drop

Significantly

Reduced

Significantly

Reduced

Some studies

show topical is

more effective in

reducing

hemoglobin

decrease.

[15][16]

Cardiac Surgery
In the context of cardiac surgery, the evidence is more nuanced. While some studies have

suggested that a combined approach of intravenous and topical TXA may modestly reduce

total blood loss compared to IV administration alone, this has not consistently translated into a
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significant reduction in transfusion requirements or mortality.[17] A recent large randomized

controlled trial (the DEPOSITION trial) indicated that topical administration of TXA was inferior

to intravenous administration, with patients receiving topical TXA having a 31% increased risk

of bleeding events and a higher rate of blood transfusions.[18][19][20][21] This suggests that

for procedures with substantial systemic fibrinolysis, such as cardiac surgery, intravenous

administration remains the superior approach.

Trauma
In cases of traumatic hemorrhage, intravenous TXA has been shown to be a life-saving

intervention, particularly when administered within three hours of injury.[22][23][24][25][26] The

landmark CRASH-2 trial demonstrated a significant reduction in all-cause mortality and death

due to bleeding with IV TXA.[22][23][25] The systemic nature of trauma-induced coagulopathy

necessitates the systemic administration of TXA to effectively counteract hyperfibrinolysis.[2]

There is currently limited evidence to support the use of topical TXA as a primary intervention in

major trauma.

Dermatology and Localized Bleeding
Topical TXA has found a significant role in dermatology and for the management of localized

bleeding, such as epistaxis (nosebleeds).[3][27][28][29][30] In dermatology, it is used to

manage conditions like melasma due to its ability to suppress melanogenesis.[3] For epistaxis,

topical application of TXA has been shown to be effective in achieving hemostasis, reducing

the need for nasal packing, and decreasing re-bleeding rates.[27][28][30] In these applications,

the goal is a high local concentration with minimal systemic absorption, making topical

administration the ideal choice.

Safety Profile: Systemic vs. Local Effects
A primary driver for the exploration of topical TXA is its potentially superior safety profile,

particularly concerning thromboembolic events. While large clinical trials have generally not

shown a significant increase in the risk of venous thromboembolism (VTE) with intravenous

TXA, theoretical concerns remain, especially in high-risk patient populations.[22][31][32]

Topical administration, with its minimal systemic absorption, is thought to mitigate this risk.[7]

[14] Meta-analyses comparing topical and intravenous TXA have not found a significant

difference in the rates of thromboembolic complications between the two routes.[13][32]
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Other potential side effects of systemic TXA include gastrointestinal disturbances and, at high

doses, a risk of seizures, particularly in cardiac surgery.[1][19][20][22] Topical TXA is associated

with localized side effects such as skin irritation.[33][34][35]

Experimental Protocols: A Framework for
Comparison
For researchers designing studies to compare topical and intravenous TXA, a robust and

standardized methodology is crucial.

Key Experimental Endpoints:
Primary Efficacy Endpoints:

Total blood loss (calculated or measured).

Rate of allogeneic blood transfusion.

Change in hemoglobin and hematocrit levels.

Safety Endpoints:

Incidence of venous thromboembolism (deep vein thrombosis and pulmonary embolism).

Incidence of other adverse events (e.g., seizures, gastrointestinal issues, local site

reactions).

Pharmacokinetic Endpoints:

Serial plasma concentrations of TXA.

TXA concentration in wound exudate.
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The cost of tranexamic acid itself is generally low.[8][22] However, the overall cost-

effectiveness of each administration route can be influenced by factors such as the need for

specialized preparation for topical use and the potential for reduced transfusion-related costs.

Some studies have suggested that while topical TXA may be more expensive to prepare, both

routes can lead to significant cost savings by reducing the need for blood transfusions.[14][15]

[16][36]

Conclusion and Future Directions
The choice between topical and intravenous tranexamic acid is not a one-size-fits-all decision.

The optimal route of administration is dictated by the specific clinical context, balancing the

need for systemic versus localized antifibrinolytic activity against the potential for side effects.

Intravenous TXA remains the standard of care in situations with significant systemic bleeding

and hyperfibrinolysis, such as major trauma and cardiac surgery. Its rapid onset and

predictable systemic concentrations are crucial in these critical settings.

Topical TXA presents a valuable alternative in procedures where bleeding is more localized,

such as orthopedic surgery, and in applications like dermatology and epistaxis. Its primary

advantage is the delivery of a high concentration of the drug directly to the site of bleeding

with minimal systemic exposure, potentially enhancing its safety profile.

Future research should continue to refine the indications for each route of administration,

optimize dosing regimens for topical applications, and further elucidate the comparative long-

term safety profiles in diverse patient populations. The development of novel formulations for

topical delivery may also expand the utility of this targeted approach to bleeding control.

References
Mechanism of action of tranexamic acid. (a) Fibrinolysis starts when... - ResearchGate.

Available from: [Link]

What is the mechanism of action of tranexamic acid (TXA)? - Dr.Oracle. Available from:

[Link]

What is the mechanism of Tranexamic Acid? - Patsnap Synapse. Available from: [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.elsevier.es/en-revista-revista-espanola-cirugia-ortopedica-traumatologia-429-articulo-tranexamic-acid-in-orthopedic-surgery-S1988885613001296
https://pmc.ncbi.nlm.nih.gov/articles/PMC4203624/
https://www.mdedge.com/content/comparing-cost-efficacy-and-safety-intravenous-and-topical-tranexamic-acid-total-hip-and
https://pmc.ncbi.nlm.nih.gov/articles/PMC5817988/
https://pubmed.ncbi.nlm.nih.gov/28005108/
https://pubmed.ncbi.nlm.nih.gov/26703193/
https://www.researchgate.net/figure/Mechanism-of-action-of-tranexamic-acid-a-Fibrinolysis-starts-when-plasminogen-is_fig1_344211181
https://www.droracle.com/blogs/articles/what-is-the-mechanism-of-action-of-tranexamic-acid-txa
https://www.patsnap.com/synapse/articles/what-is-the-mechanism-of-tranexamic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tranexamic acid for treatment and prophylaxis of bleeding and hyperfibrinolysis - PMC - NIH.

Available from: [Link]

Mechanism of action of TXA. Profibrinolytic effects are in green, and... - ResearchGate.

Available from: [Link]

Tranexamic acid for trauma-related hemorrhage - PMC - NIH. Available from: [Link]

Topical tranexamic acid reduces blood loss and transfusion rates in total hip and total knee

arthroplasty - PMC - NIH. Available from: [Link]

Combining topical and intravenous tranexamic acid in cardiac surgery: does it really matter?

– a systematic review and meta-analysis - NIH. Available from: [Link]

ACC 2024: Risks of Topical vs Intravenous Tranexamic Acid in Heart Surgery | Conexiant.

Available from: [Link]

ACC: Similar Seizure Incidence Seen for Topical, IV Tranexamic Acid in Cardiac Surgery

Patients - HealthDay. Available from: [Link]

Efficacy of topical vs intravenous tranexamic acid in reducing blood loss and promoting

wound healing in bone surgery: A systematic review and meta-analysis - NIH. Available from:

[Link]

Comparison of intravenous versus topical tranexamic acid in primary total hip arthroplasty: a

systematic review and meta-analysis of ten randomized trials - Becaris Publishing. Available

from: [Link]

Topical Versus Intravenous Tranexamic Acid in Patients Undergoing Cardiac Surgery: The

DEPOSITION Randomized Controlled Trial - PubMed. Available from: [Link]

Topical vs Intravenous Tranexamic Acid in Primary Total Hip Arthroplasty: A Double-Blind,

Randomized Controlled Trial - PubMed. Available from: [Link]

Topical Versus Intravenous Tranexamic Acid in Patients Undergoing Cardiac Surgery: The

DEPOSITION Randomized Controlled Trial | Circulation. Available from: [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5423235/
https://www.researchgate.net/figure/Mechanism-of-action-of-TXA-Profibrinolytic-effects-are-in-green-and-antifibrinolytic_fig1_337586118
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4284226/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3653140/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10689369/
https://www.conexiant.com/news/view/acc-2024-risks-of-topical-vs-intravenous-tranexamic-acid-in-heart-surgery
https://www.healthday.com/healthpro-news/cardiology/acc-similar-seizure-incidence-seen-for-topical-iv-tranexamic-acid-in-cardiac-surgery-patients
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8219760/
https://www.becaris.com/comparison-of-intravenous-versus-topical-tranexamic-acid-in-primary-total-hip-arthroplasty-a-systematic-review-and-meta-analysis-of-ten-randomized-trials
https://pubmed.ncbi.nlm.nih.gov/38587115/
https://pubmed.ncbi.nlm.nih.gov/27849187/
https://www.ahajournals.org/doi/10.1161/CIRCULATIONAHA.124.069494
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thousands of lives could be saved using tranexamic acid for patients with bleeding trauma.

Available from: [Link]

Intravenous Versus Topical Tranexamic Acid in Total Knee Arthroplasty: Both Effective in a

Randomized Clinical Trial of 640 Patients - PubMed. Available from: [Link]

Tranexamic acid in trauma: how should we use it? - Semantic Scholar. Available from: [Link]

Tranexamic acid in orthopedic surgery | Revista Española de Cirugía Ortopédica y

Traumatología (English Edition) - Elsevier. Available from: [Link]

Tranexamic Acid in Trauma Management: A Review of Evidence - Journal of Acute Care

Surgery. Available from: [Link]

Intravenous Versus Topical Tranexamic Acid in Total Knee Arthroplasty - YouTube. Available

from: [Link]

Comparing Cost, Efficacy, and Safety of Intravenous and Topical Tranexamic Acid in Total

Hip and Knee Arthroplasty - PMC - NIH. Available from: [Link]

Topical tranexamic acid in hip and knee surgery: a meta-analysis of randomized-controlled

trials - PMC - PubMed Central. Available from: [Link]

TXA reduces death from bleeding in trauma patients - Managed Healthcare Executive.

Available from: [Link]

Serum Concentrations and Pharmacokinetics of Tranexamic Acid after Two Means of Topical

Administration in Massive Weight Loss Skin-Reducing Surgery - PubMed Central. Available

from: [Link]

Comparison of oral versus topical tranexamic acid for treatment of melasma. Available from:

[Link]

Efficacy and safety of tranexamic acid in orthopaedic trauma surgery: a meta-analysis.

Available from: [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://injuryprevention.bmj.com/content/17/3/212.1
https://pubmed.ncbi.nlm.nih.gov/29924660/
https://www.semanticscholar.org/paper/Tranexamic-acid-in-trauma%3A-how-should-we-use-it-Napolitano-Cohen/00021b3f272a72013f993d088924376c761e06d9
https://www.elsevier.es/en-revista-revista-espanola-cirugia-ortopedica-traumatologia-english-edition-403-articulo-tranexamic-acid-in-orthopedic-surgery-S217352741500030X
https://www.jacs.or.kr/journal/view.php?doi=10.17479/jacs.2021.11.2.35
https://www.youtube.com/watch?v=1F5d1w7W8uA
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5108985/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11369062/
https://www.managedhealthcareexecutive.com/view/txa-reduces-death-bleeding-trauma-patients
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6543322/
https://www.jemds.com/latest-articles.php?at_id=19803
https://www.europeanreview.org/article/19717
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tranexamic Acid: When is It Indicated in Orthopaedic Surgery? - ResearchGate. Available

from: [Link]

Comparison of Topical and Intravenous Tranexamic Acid for Total Knee Replacement - NIH.

Available from: [Link]

THE USE OF TRANEXAMIC ACID IN DERMATOLOGY - PMC - NIH. Available from: [Link]

Comparing Cost, Efficacy, and Safety of Intravenous and Topical Tranexamic Acid in Total

Hip and Knee Arthroplasty - PubMed. Available from: [Link]

Comparing Cost, Efficacy, and Safety of Intravenous and Topical Tranexamic Acid in Total

Hip and Knee Arthroplasty | MDedge. Available from: [Link]

Are there any long-term side effects associated with the use of tranexamic acid for

melasma? - Consensus. Available from: [Link]

Topical TXA in Epistaxis - REBEL EM - Emergency Medicine Blog. Available from: [Link]

A review of current methods for assessing hemostasis in vivo and introduction to a potential

alternative approach - NIH. Available from: [Link]

Systematic Review of Tranexamic Acid Adverse Reactions - Walsh Medical Media. Available

from: [Link]

Topical tranexamic acid for the treatment of acute epistaxis in the emergency department -

PubMed. Available from: [Link]

The efficacy and safety of topical tranexamic acid: A systematic review and meta-analysis.

Available from: [Link]

Is Topical Tranexamic Acid Effective in Treating Epistaxis? - PubMed. Available from: [Link]

Tranexamic acid for skin care: Safety, benefits, and more - Medical News Today. Available

from: [Link]

Topical tranexamic acid effective for epistaxis - Hospital Healthcare Europe. Available from:

[Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.researchgate.net/publication/320077227_Tranexamic_Acid_When_is_It_Indicated_in_Orthopaedic_Surgery
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5322839/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7871391/
https://pubmed.ncbi.nlm.nih.gov/28005041/
https://www.mdedge.com/orthopedics/article/116269/arthroplasty/comparing-cost-efficacy-and-safety-intravenous-and-topical
https://consensus.app/papers/long-term-side-effects-associated-tranexamic-acid-kim-skin/
https://rebelem.com/topical-txa-epistaxis/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3298644/
https://www.walshmedicalmedia.com/open-access/systematic-review-of-tranexamic-acid-adverse-reactions.pdf
https://pubmed.ncbi.nlm.nih.gov/29602670/
https://pubmed.ncbi.nlm.nih.gov/29567052/
https://pubmed.ncbi.nlm.nih.gov/39510747/
https://www.medicalnewstoday.com/articles/tranexamic-acid-for-skin
https://www.hospitalhealthcare.com/news/topical-tranexamic-acid-effective-for-epistaxis/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hemostatic agents for prehospital hemorrhage control: a narrative review - PMC - NIH.

Available from: [Link]

Comparison of topical and intravenous tranexamic acid for reducing postoperative blood loss

in single-level posterior lumbar interbody fusion: a retrospective study from Japan - NIH.

Available from: [Link]

Comparison of intravenous, topical or combined routes of tranexamic acid administration in

patients undergoing total knee and hip arthroplasty: a meta-analysis of randomised

controlled trials | BMJ Open. Available from: [Link]

Comparison of intravenous and topical tranexamic acid in total knee arthroplasty. Available

from: [Link]

Topical hemostatics for bleeding control in pre-hospital setting: Then and now -

JournalAgent. Available from: [Link]

Highly Porous Cellulose-Based Scaffolds for Hemostatic Devices and Smart Platform

Applications: A Systematic Review - MDPI. Available from: [Link]

Battlefield-Tested Hemostatic Agents: Their Applications for Hemorrhage Control in Hospital

Settings - WoundClot. Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. What is the mechanism of Tranexamic Acid? [synapse.patsnap.com]

2. Tranexamic acid for treatment and prophylaxis of bleeding and hyperfibrinolysis - PMC
[pmc.ncbi.nlm.nih.gov]

3. THE USE OF TRANEXAMIC ACID IN DERMATOLOGY - PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7093222/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5724653/
https://bmjopen.bmj.com/content/7/12/e018444
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4909565/
https://www.journalagent.com/travma/pdfs/UTD_20_5_308_315.pdf
https://www.mdpi.com/2073-4360/18/1/14
https://woundclot.com/battlefield-tested-hemostatic-agents-their-applications-for-hemorrhage-control-in-hospital-settings/
https://www.benchchem.com/product/b142791?utm_src=pdf-custom-synthesis#bc-rfq
https://synapse.patsnap.com/article/what-is-the-mechanism-of-tranexamic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC5429347/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5429347/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10969640/
https://www.researchgate.net/figure/Mechanism-of-action-of-tranexamic-acid-a-Fibrinolysis-starts-when-plasminogen-is_fig1_350468852
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. droracle.ai [droracle.ai]

6. Serum Concentrations and Pharmacokinetics of Tranexamic Acid after Two Means of
Topical Administration in Massive Weight Loss Skin-Reducing Surgery - PMC
[pmc.ncbi.nlm.nih.gov]

7. Topical tranexamic acid reduces blood loss and transfusion rates in total hip and total knee
arthroplasty - PMC [pmc.ncbi.nlm.nih.gov]

8. Tranexamic acid in orthopedic surgery | Revista Española de Cirugía Ortopédica y
Traumatología (English Edition) [elsevier.es]

9. Topical tranexamic acid in hip and knee surgery: a meta-analysis of randomized-controlled
trials - PMC [pmc.ncbi.nlm.nih.gov]

10. Efficacy of topical vs intravenous tranexamic acid in reducing blood loss and promoting
wound healing in bone surgery: A systematic review and meta-analysis - PMC
[pmc.ncbi.nlm.nih.gov]

11. becarispublishing.com [becarispublishing.com]

12. Intravenous Versus Topical Tranexamic Acid in Total Knee Arthroplasty: Both Effective in
a Randomized Clinical Trial of 640 Patients - PubMed [pubmed.ncbi.nlm.nih.gov]

13. bmjopen.bmj.com [bmjopen.bmj.com]

14. Comparing Cost, Efficacy, and Safety of Intravenous and Topical Tranexamic Acid in
Total Hip and Knee Arthroplasty | MDedge [mdedge.com]

15. Comparing Cost, Efficacy, and Safety of Intravenous and Topical Tranexamic Acid in
Total Hip and Knee Arthroplasty - PMC [pmc.ncbi.nlm.nih.gov]

16. Comparing Cost, Efficacy, and Safety of Intravenous and Topical Tranexamic Acid in
Total Hip and Knee Arthroplasty - PubMed [pubmed.ncbi.nlm.nih.gov]

17. Combining topical and intravenous tranexamic acid in cardiac surgery: does it really
matter? – a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]

18. ACC 2024: Risks of Topical vs Intravenous Tranexamic Acid in Heart Surgery | Conexiant
[conexiant.com]

19. healthday.com [healthday.com]

20. Topical Versus Intravenous Tranexamic Acid in Patients Undergoing Cardiac Surgery:
The DEPOSITION Randomized Controlled Trial - PubMed [pubmed.ncbi.nlm.nih.gov]

21. ahajournals.org [ahajournals.org]

22. Tranexamic acid for trauma-related hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]

23. injuryprevention.bmj.com [injuryprevention.bmj.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.droracle.ai/articles/392871/what-is-the-mechanism-of-action-of-tranexamic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC6553511/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6553511/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6553511/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3807723/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3807723/
https://www.elsevier.es/en-revista-revista-espanola-cirugia-ortopedica-traumatologia-429-articulo-tranexamic-acid-in-orthopedic-surgery-S1988885613001296
https://www.elsevier.es/en-revista-revista-espanola-cirugia-ortopedica-traumatologia-429-articulo-tranexamic-acid-in-orthopedic-surgery-S1988885613001296
https://pmc.ncbi.nlm.nih.gov/articles/PMC12232384/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12232384/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8173404/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8173404/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8173404/
https://becarispublishing.com/doi/10.2217/cer-2021-0084
https://pubmed.ncbi.nlm.nih.gov/29916929/
https://pubmed.ncbi.nlm.nih.gov/29916929/
https://bmjopen.bmj.com/content/9/1/e024350
https://www.mdedge.com/content/comparing-cost-efficacy-and-safety-intravenous-and-topical-tranexamic-acid-total-hip-and
https://www.mdedge.com/content/comparing-cost-efficacy-and-safety-intravenous-and-topical-tranexamic-acid-total-hip-and
https://pmc.ncbi.nlm.nih.gov/articles/PMC5817988/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5817988/
https://pubmed.ncbi.nlm.nih.gov/28005108/
https://pubmed.ncbi.nlm.nih.gov/28005108/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12719039/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12719039/
https://conexiant.com/cardiology/articles/acc-2024-risks-of-topical-vs-intravenous-tranexamic-acid-in-heart-surgery/
https://conexiant.com/cardiology/articles/acc-2024-risks-of-topical-vs-intravenous-tranexamic-acid-in-heart-surgery/
https://www.healthday.com/healthpro-news/cardiovascular-diseases/acc-similar-seizure-incidence-seen-for-topical-iv-tranexamic-acid-in-cardiac-surgery-patients
https://pubmed.ncbi.nlm.nih.gov/38587333/
https://pubmed.ncbi.nlm.nih.gov/38587333/
https://www.ahajournals.org/doi/10.1161/CIRCULATIONAHA.124.069606
https://pmc.ncbi.nlm.nih.gov/articles/PMC4203624/
https://injuryprevention.bmj.com/content/17/3/211
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


24. Tranexamic acid in trauma: how should we use it? | Semantic Scholar
[semanticscholar.org]

25. Tranexamic Acid in Trauma Management: A Review of Evidence [jacs.or.kr]

26. managedhealthcareexecutive.com [managedhealthcareexecutive.com]

27. rebelem.com [rebelem.com]

28. Topical tranexamic acid for the treatment of acute epistaxis in the emergency department
- PubMed [pubmed.ncbi.nlm.nih.gov]

29. Is Topical Tranexamic Acid Effective in Treating Epistaxis? - PubMed
[pubmed.ncbi.nlm.nih.gov]

30. hospitalhealthcare.com [hospitalhealthcare.com]

31. walshmedicalmedia.com [walshmedicalmedia.com]

32. The efficacy and safety of topical tranexamic acid: A systematic review and meta-
analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

33. Comparison of oral versus topical tranexamic acid for treatment of melasma - IP Indian J
Clin Exp Dermatol [ijced.org]

34. consensus.app [consensus.app]

35. Tranexamic acid for skin care: Safety, benefits, and more [medicalnewstoday.com]

36. Topical vs Intravenous Tranexamic Acid in Primary Total Hip Arthroplasty: A Double-Blind,
Randomized Controlled Trial - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comparative Guide to Topical vs. Intravenous
Tranexamic Acid for Bleeding Control]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142791/docs#a-comparative-guide-to-topical-vs-
intravenous-tranexamic-acid-for-bleeding-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.semanticscholar.org/paper/Tranexamic-acid-in-trauma%3A-how-should-we-use-it-Roberts/367fce3799058a00b568f926eec785b7f6542335
https://www.semanticscholar.org/paper/Tranexamic-acid-in-trauma%3A-how-should-we-use-it-Roberts/367fce3799058a00b568f926eec785b7f6542335
https://www.jacs.or.kr/journal/view.php?number=277
https://www.managedhealthcareexecutive.com/view/txa-reduces-death-bleeding-trauma-patients-0
https://rebelem.com/topical-txa-in-epistaxis/
https://pubmed.ncbi.nlm.nih.gov/29602670/
https://pubmed.ncbi.nlm.nih.gov/29602670/
https://pubmed.ncbi.nlm.nih.gov/39508212/
https://pubmed.ncbi.nlm.nih.gov/39508212/
https://hospitalhealthcare.com/clinical/emergency-and-critical-care/topical-tranexamic-acid-effective-for-epistaxis/
https://www.walshmedicalmedia.com/open-access/systematic-review-of-tranexamic-acid-adverse-reactions-2329-6887-1000171.pdf
https://pubmed.ncbi.nlm.nih.gov/29567052/
https://pubmed.ncbi.nlm.nih.gov/29567052/
https://ijced.org/archive/volume/9/issue/2/article/7863
https://ijced.org/archive/volume/9/issue/2/article/7863
https://consensus.app/search/are-there-any-long-term-side-effects-associated-wi/AubUPcjuT3mHWe6kMicvwg/
https://www.medicalnewstoday.com/articles/tranexamic-acid-skin
https://pubmed.ncbi.nlm.nih.gov/26703193/
https://pubmed.ncbi.nlm.nih.gov/26703193/
https://www.benchchem.com/product/b142791/docs#a-comparative-guide-to-topical-vs-intravenous-tranexamic-acid-for-bleeding-control
https://www.benchchem.com/product/b142791/docs#a-comparative-guide-to-topical-vs-intravenous-tranexamic-acid-for-bleeding-control
https://www.benchchem.com/product/b142791/docs#a-comparative-guide-to-topical-vs-intravenous-tranexamic-acid-for-bleeding-control
https://www.benchchem.com/product/b142791/docs#a-comparative-guide-to-topical-vs-intravenous-tranexamic-acid-for-bleeding-control
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/product/b142791?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

